Cas no 21749-90-6 (methyl bis(4-ethoxyphenyl)acetate)

• Product Name: methyl bis(4-ethoxyphenyl)acetate
• CAS No: 21749-90-6
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 1409068
• PubChem ID: 179372
• Update Time: 2025-04-20

methyl bis(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl bis(4-ethoxyphenyl)acetate
• methyl 2,2-bis(4-ethoxyphenyl)acetate
• DTXSID10176144
• Benzeneacetic acid, 4-ethoxy-alpha-(4-ethoxyphenyl)-, methyl ester
• 21749-90-6

• Inchi： 1S/C19H22O4/c1-4-22-16-10-6-14(7-11-16)18(19(20)21-3)15-8-12-17(13-9-15)23-5-2/h6-13,18H,4-5H2,1-3H3
• InChI Key： GGNFRRXBHCNQNO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC(=CC=1)OCC)C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 433.1°C at 760 mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.533
• PSA: 44.76